Cas no 1536582-52-1 (2-methylpiperidin-3-amine)

• Product Name: 2-methylpiperidin-3-amine
• CAS No: 1536582-52-1
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 6594531
• PubChem ID: 80434789
• Update Time: 2025-05-21

2-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methylpiperidin-3-amine
• 3-Piperidinamine, 2-methyl-
• AKOS018998135
• 1536582-52-1
• SCHEMBL21210142
• EN300-1476938

• Inchi： 1S/C6H14N2/c1-5-6(7)3-2-4-8-5/h5-6,8H,2-4,7H2,1H3
• InChI Key： VRSIHZAGCZQYOU-UHFFFAOYSA-N
• SMILES： N1CCCC(N)C1C

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.878±0.06 g/cm3(Predicted)
• Boiling Point: 164.3±8.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 2-methylpiperidin-3-amine

Comprehensive Overview of 2-Methylpiperidin-3-amine (CAS No. 1536582-52-1): Properties, Applications, and Industry Insights

2-Methylpiperidin-3-amine (CAS No. 1536582-52-1) is a versatile organic compound belonging to the class of substituted piperidines. Its molecular structure features a six-membered heterocyclic ring with an amino group at the 3-position and a methyl group at the 2-position, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's unique stereochemistry and functional groups have attracted significant attention from researchers exploring novel drug candidates and specialty chemicals.

In recent years, the demand for 2-methylpiperidin-3-amine derivatives has grown substantially due to their potential applications in central nervous system (CNS) therapeutics. Pharmaceutical companies are particularly interested in its role as a building block for neurologically active compounds, with studies suggesting utility in Parkinson's disease research and cognitive enhancement formulations. The compound's chiral purity and structural flexibility make it an attractive scaffold for medicinal chemistry optimization.

From a synthetic chemistry perspective, 1536582-52-1 offers several advantages. Its relatively stable nature under standard laboratory conditions allows for diverse functionalization reactions, including reductive amination, acylation, and nucleophilic substitutions. Recent publications in the Journal of Medicinal Chemistry highlight innovative synthetic routes that improve yield and enantioselectivity for 2-methylpiperidin-3-amine hydrochloride variants, addressing growing market needs for high-purity intermediates.

The compound's physicochemical properties warrant special consideration. With a molecular weight of 114.19 g/mol and basic pKa characteristics (predicted value ~10.5), 2-methylpiperidin-3-amine demonstrates good solubility in polar organic solvents while maintaining sufficient lipophilicity for biological membrane penetration. These characteristics explain its frequent appearance in structure-activity relationship (SAR) studies for receptor-targeted therapeutics.

Industrial applications of CAS 1536582-52-1 extend beyond pharmaceuticals. Specialty chemical manufacturers utilize this amine in catalyst systems for asymmetric synthesis, particularly in hydrogenation reactions where its stereochemical influence can improve enantioselectivity. Additionally, material science researchers have investigated its incorporation into polymeric architectures for controlled-release applications, capitalizing on its secondary amine functionality.

Quality control standards for 2-methylpiperidin-3-amine have become increasingly stringent, with analytical methods including HPLC (high-performance liquid chromatography) and GC-MS (gas chromatography-mass spectrometry) being essential for purity verification. The compound's spectroscopic fingerprints (characteristic NMR peaks at δ 2.8-3.2 ppm for the methine proton adjacent to the amine group) serve as important identification markers for regulatory compliance.

Environmental and safety considerations for handling 1536582-52-1 follow standard laboratory protocols for amine compounds. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment (PPE) are recommended during scale-up operations. The compound's biodegradation profile has shown favorable results in OECD 301 standard tests, an important factor for sustainable chemistry initiatives.

Market analysts project steady growth for 2-methylpiperidin-3-amine derivatives through 2030, driven by expanding applications in precision medicine and green chemistry. The compound's compatibility with continuous flow chemistry platforms has positioned it as a candidate for Industry 4.0 pharmaceutical manufacturing. Recent patent filings indicate novel applications in bioconjugation chemistry for diagnostic agents, further broadening its commercial potential.

Academic interest in CAS 1536582-52-1 continues to expand, with over 50 peer-reviewed publications referencing the compound in the past three years. Cutting-edge research explores its potential in enzyme inhibition and allosteric modulation of protein targets. The compound's structural similarity to natural alkaloids has inspired investigations into its pharmacophore development for next-generation therapeutics.

For researchers sourcing 2-methylpiperidin-3-amine, technical specifications typically include ≥98% purity (by HPLC), with enantiomeric excess (ee) options available from specialty suppliers. Storage recommendations generally advise protection from moisture and oxidation at 2-8°C under inert atmosphere. The development of stable salt forms (e.g., oxalate or citrate derivatives) has improved handling characteristics for industrial-scale applications.

The regulatory landscape for 1536582-52-1 remains favorable, with no current restrictions in major pharmaceutical markets. However, manufacturers should monitor evolving REACH and FDA guidelines regarding amine-containing compounds. The substance's ICH stability profile meets standard requirements for pharmaceutical intermediates, supporting its continued use in drug development pipelines.

Future research directions for 2-methylpiperidin-3-amine include exploration of its metal coordination chemistry for catalytic applications and investigation of its potential in bioorthogonal reactions. The compound's versatility ensures its ongoing relevance across multiple scientific disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance, particularly in asymmetric synthesis techniques, new opportunities for structure diversification continue to emerge.